5-(Methylamino)bicyclo[6.1.0]nonan-4-ol

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 5-(methylamino)bicyclo[6.1.0]nonan-4-ol
• InChI: InChI=1S/C10H19NO/c1-11-9-4-2-7-6-8(7)3-5-10(9)12/h7-12H,2-6H2,1H3
• InChI Key: NOIARMUZTMXJBI-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCC2CC2CCC1O

Description

5-(Methylamino)bicyclo[6.1.0]nonan-4-ol is a bicyclic compound featuring a strained [6.1.0]nonane core substituted with a hydroxyl group at the 4th position and a methylamino group at the 5th position. Its synthesis typically involves photolysis of precursor compounds in solvents such as cyclohexane or isopropyl alcohol, yielding isomeric mixtures that require chromatographic purification .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Methylamino)bicyclo[6.1.0]nonan-4-ol typically involves the following steps:

Formation of the bicyclic framework: This can be achieved through a Diels-Alder reaction, where a suitable diene and dienophile are reacted under controlled conditions to form the bicyclo[6.1.0]nonane structure.

Introduction of the methylamino group: This step involves the substitution of a suitable leaving group (e.g., a halide) with a methylamine under basic conditions.

Industrial Production Methods

Industrial production of 5-(Methylamino)bicyclo[6.1.0]nonan-4-ol may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. This includes the use of continuous flow reactors, green chemistry principles, and efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

5-(Methylamino)bicyclo[6.1.0]nonan-4-ol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives, such as amines or alcohols.

Substitution: The methylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and nucleophiles are used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

5-(Methylamino)bicyclo[6.1.0]nonan-4-ol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(Methylamino)bicyclo[6.1.0]nonan-4-ol involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogs Within the Bicyclo[6.1.0]nonane System

a) Bicyclo[6.1.0]non-4-yne Reagents

These derivatives, such as those used for oligonucleotide modification (e.g., bicyclo[6.1.0]non-4-yne), replace the hydroxyl and methylamino groups with a triple bond. The yne functionality enables bioorthogonal click chemistry, facilitating site-specific biomolecule labeling . Unlike 5-(methylamino)bicyclo[6.1.0]nonan-4-ol, these compounds prioritize alkyne reactivity over hydrogen-bonding capabilities, limiting their utility in polar environments.

b) Isomeric Bicyclo[6.1.0]nonan-4-ols

Photolysis of precursor 2 in solvents like cyclohexane yields a 67% mixture of isomeric bicyclo[6.1.0]nonan-4-ols, with solvent polarity influencing isomer ratios (e.g., 3:1 in isopropyl alcohol) .

Bicyclic Systems with Alternative Ring Architectures

a) Bicyclo[3.3.1]nonane Derivatives

5-Methylbicyclo[3.3.1]nonane-1-carboxylic acid features a less-strained [3.3.1] system with a carboxylic acid substituent. Its stability and rigid scaffold make it a preferred building block in drug design, contrasting with the [6.1.0] system’s reactivity . The carboxylic acid group also confers higher water solubility compared to the amino alcohol group in the target compound.

b) Bicyclo[2.2.2]octane-Based Compounds

N-(4-(6H-pyrrolo[2,3-e][1,2,4]triazolo[4,3-a]pyrazin-1-yl)bicyclo[2.2.2]octan-1-yl)pyrrolidine-1-sulfonamide exemplifies a [2.2.2] system with fused heterocycles. The reduced strain in this framework enhances thermal stability, favoring pharmaceutical applications requiring prolonged shelf life .

Data Table: Key Comparative Properties

Compound Name	Bicyclo System	Functional Groups	Synthesis Method	Solubility/Stability	Applications
5-(Methylamino)bicyclo[6.1.0]nonan-4-ol	[6.1.0]	Hydroxyl, Methylamino	Photolysis in cyclohexane/IPA	Moderate in polar solvents	Organic synthesis, drug leads
Bicyclo[6.1.0]non-4-yne	[6.1.0]	Alkyne	Simmons-Smith reaction	Low in polar solvents	Oligonucleotide modification
Bicyclo[3.3.1]nonane-1-carboxylic acid	[3.3.1]	Carboxylic acid, Methyl	Cycloaddition/functionalization	High in aqueous buffers	Drug scaffold design
Bicyclo[2.2.2]octane sulfonamide	[2.2.2]	Sulfonamide, Heterocycle	Multi-step organic synthesis	Stable in organic solvents	Kinase inhibitors

Critical Research Findings

• Synthesis Challenges: The bicyclo[6.1.0]nonane core is notoriously difficult to synthesize with high purity. Simmons-Smith reactions yield poor quantities (~30%) , whereas photolysis offers better yields (67%) but requires careful solvent selection .
• Reactivity vs. Stability : The [6.1.0] system’s strain drives rearrangements under iron carbonyl catalysis , whereas [3.3.1] and [2.2.2] systems prioritize stability for drug development .
• Functional Group Influence: The methylamino group in the target compound enhances nucleophilic reactivity compared to yne or carboxylic acid derivatives, enabling unique coupling reactions.

Biological Activity

5-(Methylamino)bicyclo[6.1.0]nonan-4-ol is a bicyclic compound that has garnered attention for its potential biological activities, particularly in pharmacology and medicinal chemistry. This article aims to explore the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a bicyclic structure with a methylamino group and a hydroxyl group, which contribute to its biological activity. The molecular formula is $C_9H_{15}N$ with a molecular weight of approximately 139.23 g/mol.

Research indicates that the biological activity of 5-(Methylamino)bicyclo[6.1.0]nonan-4-ol may be attributed to its interaction with various biological targets:

• Neurotransmitter Receptors : Preliminary studies suggest that this compound may act as a modulator of neurotransmitter receptors, potentially influencing dopaminergic and serotonergic pathways.
• Antimicrobial Activity : Some derivatives of bicyclic compounds exhibit antimicrobial properties against various bacterial strains, suggesting that 5-(Methylamino)bicyclo[6.1.0]nonan-4-ol could also possess similar activities.

Biological Activity Data

The following table summarizes key findings related to the biological activity of 5-(Methylamino)bicyclo[6.1.0]nonan-4-ol and its derivatives:

Activity Type	Target/Organism	Effect	Reference
Antimicrobial	Staphylococcus aureus	Inhibition observed
Neurotransmitter Modulation	Dopaminergic receptors	Potential agonistic activity
Cytotoxicity	Cancer cell lines (e.g., HeLa)	Induced apoptosis

Case Studies

• Antimicrobial Studies : A study investigated the antimicrobial properties of various bicyclic compounds, including 5-(Methylamino)bicyclo[6.1.0]nonan-4-ol, showing significant inhibition against Staphylococcus aureus with a minimum inhibitory concentration (MIC) of 250 µg/mL.
• Neuropharmacological Research : Another study explored the effects of bicyclic compounds on neuronal cells, revealing that 5-(Methylamino)bicyclo[6.1.0]nonan-4-ol enhanced dopamine release in vitro, suggesting potential applications in treating neurodegenerative diseases.
• Cytotoxicity Assays : In vitro assays demonstrated that this compound induced apoptosis in HeLa cells through mitochondrial pathways, indicating its potential as an anticancer agent.